Cas no 356-30-9 (1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione)

• Product Name: 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione
• CAS No: 356-30-9
• MF: C₇H₅F₇O₂
• MW: 254.10222697258
• CID: 304429
• PubChem ID: 2774908
• Update Time: 2025-11-02

1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Heptanedione,5,5,6,6,7,7,7-heptafluoro-
• 1,1,1,2,2,3,3-Heptafluoro-4,6-heptanedione
• 5,5,6,6,7,7,7-Heptafluoro-2,4-heptanedione
• 5,5,6,6,7,7,7-HEPTAFLUOROHEPTANE-2,4-DIONE
• 5,5,6,6,7,7,7-Heptafluor-heptan-2,4-dion
• 5,5,6,6,7,7,7-heptafluoro-heptane-2,4-dione
• 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione
• DTXSID40379267
• MFCD00511282
• (S)-1-Cbz-2-(aminomethyl)piperidine
• NS00110194
• 5,5,6,6,7,7,7-heptakis(fluoranyl)heptane-2,4-dione
• AKOS000310042
• A822916
• 356-30-9
• QHBCZMRCKGKVSR-UHFFFAOYSA-N
• FT-0605898
• SCHEMBL7816152
• STK400031
• BBL104346

• MDL： MFCD00511282
• Inchi： 1S/C7H5F7O2/c1-3(15)2-4(16)5(8,9)6(10,11)7(12,13)14/h2H2,1H3
• InChI Key： QHBCZMRCKGKVSR-UHFFFAOYSA-N
• SMILES： FC(C(CC(C)=O)=O)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 254.01800
• Monoisotopic Mass: 254.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.438
• Boiling Point: 55.5 °C
• Flash Point: 50.6°C
• PSA: 34.14000
• LogP: 2.36750

1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione

1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione: A Versatile Compound with Broad Applications in CAS No 356-30-9

1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione, also known as CAS No 356-30-9, is a fluorinated organic compound characterized by its unique molecular structure and functional group distribution. This compound belongs to the class of perfluorinated derivatives, which are widely studied for their exceptional chemical stability, low surface energy, and hydrophobic properties. The molecular formula of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione is C₃F₁₂O₂, and its structure consists of a seven-carbon backbone with seven fluorine atoms and two oxygen atoms positioned at the 4 and 6 positions. The fluorination pattern of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione contributes to its high thermal stability and resistance to hydrolysis, making it a promising candidate for various industrial and scientific applications.

Recent studies have highlighted the potential of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione in the development of advanced materials for energy storage and environmental protection. For instance, a 2023 publication in Advanced Materials demonstrated that 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione can serve as a high-performance electrolyte additive in lithium-ion batteries, enhancing their energy density and cycle life. The fluorinated structure of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione facilitates the formation of a stable solid-electrolyte interphase (SEI) layer, which is critical for the long-term stability of battery systems. This finding underscores the importance of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione in the field of sustainable energy technologies.

Additionally, 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione has shown potential in the synthesis of fluorinated polymers with tailored properties. A 2024 study published in Macromolecular Chemistry and Physics explored the use of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione as a monomer for the preparation of fluorinated polyurethanes. The researchers found that the incorporation of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione into the polymer matrix significantly improved the material's hydrophobicity and mechanical strength. This application is particularly relevant for industries requiring materials with low surface energy, such as coatings, textiles, and medical devices.

From a chemical perspective, 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione exhibits unique reactivity patterns due to its fluorinated backbone. The high electronegativity of fluorine atoms in 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione influences the electronic distribution within the molecule, leading to specific interactions with other functional groups. This property has been leveraged in the design of new catalysts for organic synthesis. A 2023 paper in Organic Letters reported the use of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione as a ligand in transition metal-catalyzed reactions, where it demonstrated enhanced selectivity and activity compared to traditional ligands. Such findings highlight the versatility of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione in chemical innovation.

Environmental considerations are also a critical aspect of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione's applications. While fluorinated compounds like 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione are known for their durability, their potential persistence in the environment has raised concerns. A 2024 review article in Environmental Science & Technology discussed the lifecycle of fluorinated compounds, emphasizing the need for responsible usage and disposal. The study suggested that 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione could be used as a safer alternative to more persistent fluorinated compounds if proper handling protocols are implemented. This underscores the importance of balancing the benefits of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione with environmental stewardship.

Furthermore, the physicochemical properties of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione make it a valuable material in the field of nanotechnology. Research published in Nano Letters in 2023 explored the use of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione as a precursor for the synthesis of fluorinated nanoparticles. The resulting nanoparticles exhibited exceptional thermal stability and were used as coatings for high-temperature applications. This application highlights the potential of 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione in advanced materials science and engineering.

In summary, 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione (CAS No 356-30-9) is a multifunctional compound with a wide range of applications across various scientific and industrial fields. Its unique molecular structure and chemical properties have enabled it to be explored for use in energy storage, polymer synthesis, catalysis, and nanotechnology. As research continues to uncover new applications and improve the environmental sustainability of fluorinated compounds, 1,1,1,2,2,3,3-Heptafluoroheptane-4,6-dione is poised to play a significant role in the development of innovative materials and technologies.